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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Fluoro-2-nitroaniline. It includes
detailed operational and disposal plans to ensure safe laboratory practices.

Chemical Identifier:

e Name: 4-Fluoro-2-nitroaniline
o CAS Number: 364-78-3

e Molecular Formula: CeHsFN202

e Molecular Weight: 156.11 g/mol

Hazard Identification and Classification

4-Fluoro-2-nitroaniline is a hazardous substance that requires careful handling. The primary
hazards are summarized below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
Skin Irritation Category 2 H315: Causes skin irritation[1]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1]

Signal Word: Warning[1]

Hazard Pictogram:

e GHSO07 (Exclamation Mark)[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety
goggles.[2] A face shield may

be required for splash hazards.

Protects against dust particles
and splashes that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber) inspected
before use.[3][4] Follow proper

glove removal technique.

Prevents skin contact, as the
substance is harmful and

causes skin irritation.

Body Protection

Laboratory coat. For larger
quantities or risk of significant
exposure, a chemical-resistant

apron or suit is recommended.

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher for handling
solids.[5] If exposure limits are
exceeded or irritation is
experienced, a full-face
respirator with appropriate

cartridges should be used.[3]

Minimizes inhalation of harmful
dust particles that can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

All operations should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[6]

1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[6]

Confirm all necessary PPE is available and in good condition.
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o Have spill control materials (e.g., absorbent pads, sand) available.
2. Weighing and Transfer:

e Handle as a solid to avoid generating dust.

o Use a spatula for transfers.

« If dissolving, add the solid slowly to the solvent.

3. Reaction and Use:

o Keep containers tightly closed when not in use.[3][4]

» Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[7]

4. Post-Handling:
e Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]
» Decontaminate all equipment and the work surface.

» Remove and dispose of contaminated PPE in designated waste containers.

Emergency Procedures

Spill Response:

Evacuate non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid creating dust.

Carefully sweep up the spilled solid and place it into a suitable, labeled container for
disposal.[2][6]

Clean the spill area with a suitable solvent and then wash with soap and water.
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e Prevent the spilled material from entering drains.[2][4]

First Aid Measures:

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[3][4]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[3][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ) )
unconscious person. Seek immediate medical

attention.[3][4]

Disposal Plan

All waste containing 4-Fluoro-2-nitroaniline must be treated as hazardous waste.

1. Waste Collection:

Collect waste material in a clearly labeled, sealed, and appropriate container.

Do not mix with other incompatible wastes.

2. Disposal Method:

Dispose of the waste through a licensed chemical waste disposal company.
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The material can be disposed of by controlled incineration with flue gas scrubbing.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

3. Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning if
possible.

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill, or incinerate if combustible.[3]

Workflow for Handling 4-Fluoro-2-nitroaniline
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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